Dimethyl L-isothiocyanatosuccinate
Dimethyl L-isothiocyanatosuccinate
Brand Name:
Vulcanchem
CAS No.:
121928-38-9
VCID:
VC0047273
InChI:
InChI=1S/C7H9NO4S/c1-11-6(9)3-5(8-4-13)7(10)12-2/h5H,3H2,1-2H3
SMILES:
COC(=O)CC(C(=O)OC)N=C=S
Molecular Formula:
C7H9NO4S
Molecular Weight:
203.22 g/mol
Dimethyl L-isothiocyanatosuccinate
CAS No.: 121928-38-9
Main Products
VCID: VC0047273
Molecular Formula: C7H9NO4S
Molecular Weight: 203.22 g/mol
| CAS No. | 121928-38-9 |
|---|---|
| Product Name | Dimethyl L-isothiocyanatosuccinate |
| Molecular Formula | C7H9NO4S |
| Molecular Weight | 203.22 g/mol |
| IUPAC Name | dimethyl 2-isothiocyanatobutanedioate |
| Standard InChI | InChI=1S/C7H9NO4S/c1-11-6(9)3-5(8-4-13)7(10)12-2/h5H,3H2,1-2H3 |
| Standard InChIKey | NWHDEBYHAZNXDQ-UHFFFAOYSA-N |
| Isomeric SMILES | COC(=O)C[C@@H](C(=O)OC)N=C=S |
| SMILES | COC(=O)CC(C(=O)OC)N=C=S |
| Canonical SMILES | COC(=O)CC(C(=O)OC)N=C=S |
| PubChem Compound | 145566 |
| Last Modified | Nov 11 2021 |
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